2-Isobutyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one

• CAS No.: 2055840-37-2
• Molecular Formula: C15H20O
• Molecular Weight: 216.32 g/mol
• IUPAC Name: 2-(2-methylpropyl)-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
• InChI: InChI=1S/C15H20O/c1-11(2)9-12-7-8-14-13(10-12)5-3-4-6-15(14)16/h7-8,10-11H,3-6,9H2,1-2H3
• InChI Key: AJMZLTWWJYOVOG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC2=C(C=C1)C(=O)CCCC2

Description

2-Isobutyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one is a chemical compound characterized by its unique structure, which includes a benzoannulene core with an isobutyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Isobutyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one typically involves the condensation of appropriate precursors followed by cyclization reactions. One common method involves the reaction of isobutyl ketone with a suitable aromatic compound under acidic or basic conditions to form the desired product.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: 2-Isobutyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Conditions may vary depending on the substituent being introduced, but typical reagents include halogens and nucleophiles.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

2-Isobutyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activity and interactions with biological molecules.

Medicine: Research may explore its potential therapeutic effects or use as a drug precursor.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Isobutyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one involves its interaction with specific molecular targets. These interactions can lead to various biological effects, depending on the pathways involved. For example, the compound may bind to enzymes or receptors, modulating their activity and leading to downstream effects.

Comparison with Similar Compounds

• 6,7,8,9-Tetrahydro-5H-benzo7annulen-5-one
• 2-Methoxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one
• 2-Nitro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one

Comparison: Compared to these similar compounds, 2-Isobutyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one is unique due to its isobutyl substituent, which can influence its chemical reactivity and biological activity. This uniqueness makes it a valuable compound for specific applications where other similar compounds may not be as effective.